Cas no 554423-21-1 (4-(chloromethyl)-7-ethyl-2H-chromen-2-one)

• Product Name: 4-(chloromethyl)-7-ethyl-2H-chromen-2-one
• CAS No: 554423-21-1
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• CID: 843695
• PubChem ID: 2437243
• Update Time: 2025-04-19

4-(chloromethyl)-7-ethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROMETHYL-7-ETHYL-CHROMEN-2-ONE
• 554423-21-1
• HMS1409O02
• SR-01000042673-1
• EN300-05669
• Enamine_005590
• 4-(chloromethyl)-7-ethyl-2H-chromen-2-one
• 4-(chloromethyl)-7-ethylchromen-2-one
• AKOS000116508
• G35247
• SR-01000042673
• Z56910353
• J-515158

• MDL： MFCD03980934
• Inchi： 1S/C12H11ClO2/c1-2-8-3-4-10-9(7-13)6-12(14)15-11(10)5-8/h3-6H,2,7H2,1H3
• InChI Key： MXSFELXUKWXHOZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=O)OC2C=C(C=CC=21)CC

Computed Properties

• Exact Mass: 222.0447573g/mol
• Monoisotopic Mass: 222.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 144-146 °C
• Boiling Point: 353.2±42.0 °C at 760 mmHg

4-(chloromethyl)-7-ethyl-2H-chromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives